![molecular formula C6H8ClN3O B1661582 4-(Chloromethyl)-6-methoxypyrimidin-2-amine CAS No. 92311-37-0](/img/structure/B1661582.png)
4-(Chloromethyl)-6-methoxypyrimidin-2-amine
Overview
Description
4-(Chloromethyl)-6-methoxypyrimidin-2-amine, also known as CMMP, is a pyrimidine derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CMMP has been studied extensively for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments. In
Mechanism of Action
The mechanism of action of 4-(Chloromethyl)-6-methoxypyrimidin-2-amine is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the growth and survival of cancer cells. 4-(Chloromethyl)-6-methoxypyrimidin-2-amine has been shown to inhibit the activity of DNA polymerase, which is an essential enzyme for DNA replication and cell division. In addition, 4-(Chloromethyl)-6-methoxypyrimidin-2-amine has been shown to inhibit the activity of certain signaling pathways such as the PI3K/AKT/mTOR pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
4-(Chloromethyl)-6-methoxypyrimidin-2-amine has been shown to have several biochemical and physiological effects. In animal studies, 4-(Chloromethyl)-6-methoxypyrimidin-2-amine has been shown to reduce tumor growth and increase survival rates. In addition, 4-(Chloromethyl)-6-methoxypyrimidin-2-amine has been shown to reduce inflammation and oxidative stress in various animal models. Furthermore, 4-(Chloromethyl)-6-methoxypyrimidin-2-amine has been shown to improve cognitive function and reduce neuronal damage in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of 4-(Chloromethyl)-6-methoxypyrimidin-2-amine for laboratory experiments is its ease of synthesis and availability. 4-(Chloromethyl)-6-methoxypyrimidin-2-amine can be synthesized in good yield using a straightforward and efficient method. In addition, 4-(Chloromethyl)-6-methoxypyrimidin-2-amine has been shown to have low toxicity and is well-tolerated in animal models. However, one of the limitations of 4-(Chloromethyl)-6-methoxypyrimidin-2-amine is its limited solubility in water, which can make it difficult to use in certain laboratory experiments.
Future Directions
There are several future directions for the study of 4-(Chloromethyl)-6-methoxypyrimidin-2-amine. One of the areas of research is the development of more efficient synthesis methods for 4-(Chloromethyl)-6-methoxypyrimidin-2-amine that can improve yield and reduce costs. In addition, further studies are needed to fully understand the mechanism of action of 4-(Chloromethyl)-6-methoxypyrimidin-2-amine and its potential therapeutic applications. Furthermore, the development of new formulations and delivery methods for 4-(Chloromethyl)-6-methoxypyrimidin-2-amine could improve its solubility and bioavailability, making it more suitable for clinical use.
In conclusion, 4-(Chloromethyl)-6-methoxypyrimidin-2-amine is a pyrimidine derivative that has potential therapeutic applications in the treatment of cancer, inflammation, and neurological disorders. 4-(Chloromethyl)-6-methoxypyrimidin-2-amine has been studied extensively for its pharmacological properties, including its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments. Further research is needed to fully understand the therapeutic potential of 4-(Chloromethyl)-6-methoxypyrimidin-2-amine and to develop more efficient methods for its synthesis and delivery.
Scientific Research Applications
4-(Chloromethyl)-6-methoxypyrimidin-2-amine has been studied for its potential therapeutic applications in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Several research studies have reported that 4-(Chloromethyl)-6-methoxypyrimidin-2-amine has anticancer properties and can inhibit the growth of cancer cells. In addition, 4-(Chloromethyl)-6-methoxypyrimidin-2-amine has been shown to have anti-inflammatory effects and can reduce inflammation in various animal models. Furthermore, 4-(Chloromethyl)-6-methoxypyrimidin-2-amine has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
4-(chloromethyl)-6-methoxypyrimidin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8ClN3O/c1-11-5-2-4(3-7)9-6(8)10-5/h2H,3H2,1H3,(H2,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDOYEXXNKXTTKX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=C1)CCl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20551862 | |
Record name | 4-(Chloromethyl)-6-methoxypyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20551862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Chloromethyl)-6-methoxypyrimidin-2-amine | |
CAS RN |
92311-37-0 | |
Record name | 4-(Chloromethyl)-6-methoxypyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20551862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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